Cas no 54632-04-1 ([(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol)

• Product Name: [(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol
• CAS No: 54632-04-1
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 1590149
• PubChem ID: 171360
• Update Time: 2025-04-21

[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]methanol
• [(1S,4aS,8aS)-5,5,8a-Trimethyl-2-methylenedecahydronaphthalen-1-yl]methanol
• 1-naphthalenemethanol, decahydro-5,5,8a-trimethyl-2-methylene-, (1S,4aS,8aS)-
• (4aα)-2-Methylene-5,5,8aβ-trimethyldecalin-1β-methanol
• [(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methanol
• 54632-04-1
• CHEBI:155904
• (+)-albicanol
• CCRIS 8459
• CS-0077180
• (1S,4aalpha)-decahydro-5,5,8abeta-trimethyl-2-methylenenaphthalene-1-methanol
• AKOS040750293
• Albicanol
• (4aalpha)-decahydro-5,5,8abeta-trimethyl-2-methylenenaphthalene-1beta-methanol
• DTXSID80969909
• SCHEMBL7760094
• (5,5,8a-Trimethyl-2-methylidenedecahydronaphthalen-1-yl)methanol
• HY-119635
• (8aS)-albicanol
• (4aalpha)-2-methylene-5,5,8abeta-trimethyldecalin-1beta-methanol
• DA-48688

• Inchi： 1S/C15H26O/c1-11-6-7-13-14(2,3)8-5-9-15(13,4)12(11)10-16/h12-13,16H,1,5-10H2,2-4H3/t12-,13-,15+/m0/s1
• InChI Key： ZPTSRWNMMWXEHX-KCQAQPDRSA-N
• SMILES： OC[C@H]1C(=C)CC[C@H]2C(C)(C)CCC[C@@]21C

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols